Cas no 2228660-63-5 (2,6-dichloro-5-fluoropyridin-3-ol)

• Product Name: 2,6-dichloro-5-fluoropyridin-3-ol
• CAS No: 2228660-63-5
• MF: C₅H₂Cl₂FNO
• MW: 181.979882717133
• CID: 5922259
• PubChem ID: 146278362
• Update Time: 2025-10-29

2,6-dichloro-5-fluoropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 2,6-dichloro-5-fluoro-
• 2,6-dichloro-5-fluoropyridin-3-ol
• EN300-1975850
• 2228660-63-5
• SCHEMBL21597018

• Inchi： 1S/C5H2Cl2FNO/c6-4-2(8)1-3(10)5(7)9-4/h1,10H
• InChI Key： YUNKOBALPMDQDU-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C(F)C=C1O

Computed Properties

• Exact Mass: 180.9497472g/mol
• Monoisotopic Mass: 180.9497472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.666±0.06 g/cm3(Predicted)
• Boiling Point: 343.8±37.0 °C(Predicted)
• pka: 3.09±0.10(Predicted)

Additional information on 2,6-dichloro-5-fluoropyridin-3-ol

Introduction to 2,6-dichloro-5-fluoropyridin-3-ol (CAS No. 2228660-63-5)

2,6-dichloro-5-fluoropyridin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228660-63-5, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing aromatic heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of 2,6-dichloro-5-fluoropyridin-3-ol, particularly the presence of chlorine and fluorine substituents at specific positions, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The molecular structure of 2,6-dichloro-5-fluoropyridin-3-ol consists of a pyridine ring substituted with two chlorine atoms at the 2- and 6-positions, a fluorine atom at the 5-position, and a hydroxyl group at the 3-position. This specific arrangement of functional groups imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in the synthesis of more complex molecules. The compound's ability to participate in various chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions, underscores its importance in organic synthesis.

In recent years, 2,6-dichloro-5-fluoropyridin-3-ol has been extensively studied for its potential role in the development of novel therapeutic agents. The pyridine core is a common motif in many bioactive molecules, and modifications at the 2-, 5-, and 6-positions can significantly influence the pharmacological properties of the resulting compounds. For instance, the presence of chlorine atoms can enhance lipophilicity and metabolic stability, while the fluorine atom can improve binding affinity to biological targets. The hydroxyl group provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

One of the most compelling aspects of 2,6-dichloro-5-fluoropyridin-3-ol is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop new analogs with enhanced efficacy and reduced toxicity. For example, studies have demonstrated its application in the synthesis of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The chlorine and fluorine substituents facilitate interactions with key residues in enzyme active sites, while the hydroxyl group can be modified to optimize solubility and bioavailability.

Moreover, 2,6-dichloro-5-fluoropyridin-3-ol has been explored in the context of antimicrobial agents. The structural features of this compound contribute to its ability to disrupt bacterial cell wall synthesis and inhibit DNA replication. Recent research has highlighted its potential as a lead compound for novel antibiotics targeting resistant strains of pathogens. The combination of chlorine and fluorine atoms enhances its interaction with bacterial enzymes, making it an attractive candidate for further development.

The synthesis of 2,6-dichloro-5-fluoropyridin-3-ol involves multi-step organic reactions that highlight its versatility as an intermediate. Common synthetic routes include chlorination and fluorination reactions on a pyridine precursor, followed by selective hydroxylation to introduce the hydroxyl group at the 3-position. These synthetic strategies have been optimized to ensure high yield and purity, making 2,6-dichloro-5-fluoropyridin-3-ol readily accessible for further applications.

From a computational chemistry perspective, 2,6-dichloro-5-fluoropyridin-3-ol has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. For instance, computational analysis has revealed that subtle changes in the position or type of substituents can significantly alter the compound's ability to bind to proteins or enzymes. This information is critical for designing next-generation drugs with improved therapeutic profiles.

The growing interest in green chemistry has also influenced approaches to synthesizing 2,6-dichloro-5-fluoropyridin-3-ol. Researchers are increasingly adopting catalytic methods that minimize waste and energy consumption while maintaining high efficiency. Transition metal-catalyzed reactions have emerged as particularly promising tools for constructing complex pyridine derivatives like this one under mild conditions.

In conclusion,2,6-dichloro-5-fluoropyrid-3-ol (CAS No.2228660-63-5) represents a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse applications across multiple therapeutic areas.